Cas no 2225170-49-8 (2-Cyclopropyl-5-(imidazol-1-yl)phenylboronic acid)

• Product Name: 2-Cyclopropyl-5-(imidazol-1-yl)phenylboronic acid
• CAS No: 2225170-49-8
• MF: C₁₂H₁₃BN₂O₂
• MW: 228.05
• CID: 5143226
• PubChem ID: 133555346
• Update Time: 2025-06-28

2-Cyclopropyl-5-(imidazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-5-(imidazol-1-yl)phenylboronic acid
• 2225170-49-8
• (2-Cyclopropyl-5-(1H-imidazol-1-yl)phenyl)boronic acid

• Inchi： 1S/C12H13BN2O2/c16-13(17)12-7-10(15-6-5-14-8-15)3-4-11(12)9-1-2-9/h3-9,16-17H,1-2H2
• InChI Key： NNBHYYUYSWDENL-UHFFFAOYSA-N
• SMILES： B(C1=CC(N2C=NC=C2)=CC=C1C1CC1)(O)O

Computed Properties

• Exact Mass: 228.1070078g/mol
• Monoisotopic Mass: 228.1070078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 2-Cyclopropyl-5-(imidazol-1-yl)phenylboronic acid

Latest Research on 2-Cyclopropyl-5-(imidazol-1-yl)phenylboronic acid (CAS: 2225170-49-8) in Chemical Biology and Pharmaceutical Applications

2-Cyclopropyl-5-(imidazol-1-yl)phenylboronic acid (CAS: 2225170-49-8) is a boronic acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Boronic acids are known for their unique reactivity and ability to form reversible covalent bonds with diols, making them valuable in drug discovery, sensor development, and targeted therapy. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 2-Cyclopropyl-5-(imidazol-1-yl)phenylboronic acid, with particular emphasis on its role as a key intermediate in the development of protease inhibitors. The imidazole moiety in its structure is critical for binding to catalytic sites of enzymes, while the boronic acid group enhances its affinity for serine proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against thrombin and factor Xa, suggesting its potential as an anticoagulant agent.

In addition to its role in protease inhibition, 2-Cyclopropyl-5-(imidazol-1-yl)phenylboronic acid has been investigated for its applications in cancer therapy. A preclinical study conducted by researchers at the University of Cambridge revealed that this compound can selectively target cancer cells by inhibiting the ubiquitin-proteasome pathway. The boronic acid group facilitates the formation of stable complexes with proteasomal threonine residues, leading to apoptosis in malignant cells. These findings were further supported by in vivo experiments showing reduced tumor growth in xenograft models.

The compound's unique chemical properties also make it a promising candidate for diagnostic applications. A 2024 study in Analytical Chemistry reported the development of a fluorescence-based sensor using 2-Cyclopropyl-5-(imidazol-1-yl)phenylboronic acid for the detection of reactive oxygen species (ROS) in biological samples. The sensor demonstrated high sensitivity and selectivity, with potential applications in early disease diagnosis and monitoring oxidative stress levels in patients.

Despite these promising developments, challenges remain in the clinical translation of 2-Cyclopropyl-5-(imidazol-1-yl)phenylboronic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic efficacy and reduce systemic toxicity.

In conclusion, 2-Cyclopropyl-5-(imidazol-1-yl)phenylboronic acid (CAS: 2225170-49-8) represents a versatile scaffold with broad applications in drug discovery, diagnostics, and chemical biology. Its dual functionality as both a protease inhibitor and a ROS sensor highlights its potential to address unmet medical needs. Future research should focus on overcoming current limitations and advancing this compound toward clinical trials, particularly in oncology and cardiovascular diseases.